ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrrolo [1,2-C][1,2,3] oxadiazol -7-ium, 5,6-Dihydro -3-Hydroxy -, inner Salt
- 5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate
- ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate
- EN300-244268
- SCHEMBL4820236
- 2-ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate
- AKOS025149801
- 5,6-dihydro-4H-pyrrolo(1,2-b)pyrazole-3-carboxylic acid ethyl ester
- ZWHDQPNZDVSPGL-UHFFFAOYSA-N
- CS-0143873
- DTXSID101196718
- Ethyl5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate
- 86477-10-3
- MFCD11976635
- ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylate
- AS-37138
- DB-351576
- MDL： MFCD11976635
- Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-6-10-11-5-3-4-8(7)11/h6H,2-5H2,1H3
- InChI Key： ZWHDQPNZDVSPGL-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN2CCCC2=1)=O

Computed Properties

Exact Mass: 180.09000
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 40-42 ºC
Boiling Point: 319.1±30.0 °C at 760 mmHg
Flash Point: 146.8±24.6 °C
Solubility: Slightly soluble (6.5 g/l) (25 º C),
PSA: 44.12000
LogP: 1.00600
Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902810-5mg	ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3		5mg	$ 70.00	2022-06-05
TRC	E902810-10mg	ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3		10mg	$ 95.00	2022-06-05
TRC	E902810-50mg	ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3		50mg	$ 365.00	2022-06-05
Alichem	A049003742-5g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	97%	5g	$1766.45	2023-08-31
Alichem	A049003742-10g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	97%	10g	$2812.18	2023-08-31
Alichem	A049003742-25g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	97%	25g	$4596.20	2023-08-31
Chemenu	CM543775-1g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	95%+	1g	$1395	2023-01-02
eNovation Chemicals LLC	D405954-5g	5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid ethyl ester	86477-10-3	97%	5g	$1150	2024-07-21
Enamine	EN300-244268-0.05g	ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	95%	0.05g	$204.0	2024-06-19
Enamine	EN300-244268-0.1g	ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylate	86477-10-3	95%	0.1g	$303.0	2024-06-19

ethyl 5,6-dihydro-4H-pyrrolo1,2-bpyrazole-3-carboxylate Production Method

Production Method 1

86477-05-6

623-47-2

86477-10-3

86477-09-0

Reaction Conditions

1.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Selective Hydrolysis of Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate and Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate as a Key Step in the Large-Scale Synthesis of Bicyclic Heteroaryl Carboxyaldehydes

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716

Production Method 2

7519-36-0

86477-10-3

86477-09-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Toluene ; < 10 °C; 2 h, rt
1.2 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; < 25 °C
2.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Selective Hydrolysis of Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate and Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate as a Key Step in the Large-Scale Synthesis of Bicyclic Heteroaryl Carboxyaldehydes

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716

Production Method 3

86477-05-6

623-47-2

86477-10-3

86477-09-0

Reaction Conditions

Reference

The retro-Diels-Alder reaction. Part II. Dienophiles with one or more heteroatom

Rickborn, Bruce, Organic Reactions (Hoboken, 1998, 53,

Production Method 4

147-85-3

86477-10-3

86477-09-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 - 10 °C; 16 h, rt
1.2 Reagents: Trifluoroacetic anhydride Solvents: Toluene ; < 10 °C; 2 h, rt
1.3 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; < 25 °C
2.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Selective Hydrolysis of Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate and Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate as a Key Step in the Large-Scale Synthesis of Bicyclic Heteroaryl Carboxyaldehydes

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716